Cas no 2680901-57-7 (4-(N-benzyl-2,2,2-trifluoroacetamido)butanoic acid)
4-(N-benzyl-2,2,2-trifluoroacetamido)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-7047104
- 2680901-57-7
- 4-(N-benzyl-2,2,2-trifluoroacetamido)butanoic acid
-
- Inchi: 1S/C13H14F3NO3/c14-13(15,16)12(20)17(8-4-7-11(18)19)9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2,(H,18,19)
- InChI Key: MZDYMHXIJUGGNJ-UHFFFAOYSA-N
- SMILES: FC(C(N(CC1C=CC=CC=1)CCCC(=O)O)=O)(F)F
Computed Properties
- Exact Mass: 289.09257779g/mol
- Monoisotopic Mass: 289.09257779g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 57.6Ų
4-(N-benzyl-2,2,2-trifluoroacetamido)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7047104-0.05g |
4-(N-benzyl-2,2,2-trifluoroacetamido)butanoic acid |
2680901-57-7 | 95.0% | 0.05g |
$455.0 | 2025-03-12 | |
| Enamine | EN300-7047104-0.1g |
4-(N-benzyl-2,2,2-trifluoroacetamido)butanoic acid |
2680901-57-7 | 95.0% | 0.1g |
$476.0 | 2025-03-12 | |
| Enamine | EN300-7047104-0.25g |
4-(N-benzyl-2,2,2-trifluoroacetamido)butanoic acid |
2680901-57-7 | 95.0% | 0.25g |
$498.0 | 2025-03-12 | |
| Enamine | EN300-7047104-0.5g |
4-(N-benzyl-2,2,2-trifluoroacetamido)butanoic acid |
2680901-57-7 | 95.0% | 0.5g |
$520.0 | 2025-03-12 | |
| Enamine | EN300-7047104-1.0g |
4-(N-benzyl-2,2,2-trifluoroacetamido)butanoic acid |
2680901-57-7 | 95.0% | 1.0g |
$541.0 | 2025-03-12 | |
| Enamine | EN300-7047104-2.5g |
4-(N-benzyl-2,2,2-trifluoroacetamido)butanoic acid |
2680901-57-7 | 95.0% | 2.5g |
$1063.0 | 2025-03-12 | |
| Enamine | EN300-7047104-5.0g |
4-(N-benzyl-2,2,2-trifluoroacetamido)butanoic acid |
2680901-57-7 | 95.0% | 5.0g |
$1572.0 | 2025-03-12 | |
| Enamine | EN300-7047104-10.0g |
4-(N-benzyl-2,2,2-trifluoroacetamido)butanoic acid |
2680901-57-7 | 95.0% | 10.0g |
$2331.0 | 2025-03-12 |
4-(N-benzyl-2,2,2-trifluoroacetamido)butanoic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 4-(N-benzyl-2,2,2-trifluoroacetamido)butanoic acid
4-(N-benzyl-2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2680901-57-7): A Comprehensive Overview
The compound 4-(N-benzyl-2,2,2-trifluoroacetamido)butanoic acid, identified by the CAS registry number CAS No. 2680901-57-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science. In this article, we will delve into its chemical structure, synthesis methods, biological activities, and recent advancements in its research.
The molecular structure of 4-(N-benzyl-2,2,2-trifluoroacetamido)butanoic acid is characterized by a butanoic acid backbone with a substituted acetyl group. The acetyl group is further modified by the presence of a benzylamine moiety and three fluorine atoms at the trifluoroacetyl position. This combination of functional groups imparts unique chemical properties to the molecule, making it a versatile building block for various chemical reactions and biological assays.
Recent studies have highlighted the potential of CAS No. 2680901-57-7 in the development of novel therapeutic agents. Researchers have explored its role as a precursor for peptide synthesis and as a component in drug delivery systems. The trifluoroacetyl group is particularly valuable due to its lipophilic nature and ability to enhance drug bioavailability. Additionally, the benzylamine moiety contributes to the molecule's stability and solubility properties.
In terms of synthesis, several methods have been reported for the preparation of 4-(N-benzyl-2,2,2-trifluoroacetamido)butanoic acid. These include nucleophilic acyl substitution reactions and peptide coupling techniques. The choice of synthetic pathway depends on the desired scale of production and the specific requirements of downstream applications.
The biological activity of this compound has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for the treatment of various diseases, including cancer and inflammatory disorders.
From an environmental perspective, the compound's biodegradability and toxicity profiles have been evaluated to ensure its safe use in industrial and biomedical applications. These studies have shown that under controlled conditions, CAS No. 2680901-57-7 exhibits low toxicity and is biodegradable under specific environmental conditions.
In conclusion, 4-(N-benzyl-2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2680901-57-7) is a multifaceted compound with significant potential in various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool for researchers in organic chemistry and pharmacology. As ongoing research continues to uncover new applications for this compound, it is poised to play a crucial role in advancing modern science and technology.
2680901-57-7 (4-(N-benzyl-2,2,2-trifluoroacetamido)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)